NK Receptor

  • 3-methyl-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-ca...
    • CAS RN
    • 174635-69-9
    • Molecular Formula:
    • C26H24N2O
    • Molecular Weight:
    • 380.5 g/mol
    Description
    SB 222200 is a neurokinin-3 (NK3) receptor antagonist (IC50 = 18.4 nM). It is selective for NK3 over NK1 and NK2 receptors (IC50s = 250 and >100,000 nM, respectively). SB 222200 decreases calcium mobilization in...
  • Fosaprepitant meglumine
    • CAS RN
    • 265121-04-8
    • Molecular Formula:
    • C37H56F7N6O16P
    • Molecular Weight:
    • 1004.8 g/mol
    Description
    Fosaprepitant dimeglumine is a water-soluble prodrug form of the neurokinin-1 receptor antagonist aprepitant. Formulations containing fosaprepitant dimeglumine have been used to prevent chemotherapy-induced naus...